Cas no 443106-68-1 (3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
• CAS No: 443106-68-1
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• MDL: MFCD04209186
• CID: 857570
• Update Time: 2026-04-29

3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
• HMS2619K11

• MDL： MFCD04209186
• Inchi： InChI=1S/C14H15BrN2O/c15-12-8-6-10(7-9-12)13-16-14(18-17-13)11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key： HVKDKLNQUZYYAJ-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=NC(=NO2)C3=CC=C(C=C3)Br

Computed Properties

• Exact Mass: 306.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 38.92000
• LogP: 4.54680

Additional information on 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole

Exploring the Properties and Applications of 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole (CAS No. 443106-68-1)

The compound 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole (CAS No. 443106-68-1) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a 1,2,4-oxadiazole core and a 4-bromophenyl substituent, this compound exhibits remarkable potential for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in contemporary scientific discussions.

One of the key reasons for the growing interest in 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole is its versatility. The 1,2,4-oxadiazole ring is known for its stability and ability to participate in diverse chemical reactions, which makes it a valuable scaffold in drug discovery. The presence of the 4-bromophenyl group further enhances its reactivity, allowing for functionalization that can lead to novel derivatives with tailored properties. This combination of features positions the compound as a promising candidate for the development of new pharmaceuticals and agrochemicals.

In recent years, the demand for heterocyclic compounds like 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole has surged due to their applications in drug discovery and material science. The compound's ability to interact with biological targets has made it a subject of study in the search for new therapeutic agents. Additionally, its potential use in organic electronics and photovoltaic materials has sparked interest among researchers working on sustainable energy solutions. These applications align with current trends in green chemistry and renewable energy, further driving the compound's relevance.

The synthesis of 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole typically involves the condensation of appropriate precursors under controlled conditions. The process requires careful optimization to achieve high yields and purity, which are critical for its subsequent applications. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve the efficiency of its production. These innovations reflect the broader shift toward sustainable and cost-effective synthetic methodologies in the chemical industry.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 1,2,4-oxadiazole may exhibit anticancer activity, making them valuable tools for understanding disease mechanisms and developing targeted therapies. While further research is needed to fully elucidate its biological effects, the compound's structural features offer a promising starting point for medicinal chemists. This aligns with the growing focus on personalized medicine and the need for novel bioactive molecules.

From a commercial perspective, 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 443106-68-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the demand for high-purity chemical intermediates continues to rise, this compound is poised to play a significant role in advancing scientific and industrial innovation.

In conclusion, 3-(4-Bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole (CAS No. 443106-68-1) represents a fascinating example of how heterocyclic chemistry can drive progress across multiple disciplines. Its unique properties and broad applicability make it a valuable asset in drug development, material science, and beyond. As research into its potential continues, this compound is likely to remain at the forefront of scientific exploration, offering new opportunities for innovation and discovery.